ethyl 1-[4-(benzyloxy)-3-methoxybenzyl]-2-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(3-methoxy-4-phenylmethoxyphenyl)methyl]piperidine-2-carboxylate
• InChI: InChI=1S/C23H29NO4/c1-3-27-23(25)20-11-7-8-14-24(20)16-19-12-13-21(22(15-19)26-2)28-17-18-9-5-4-6-10-18/h4-6,9-10,12-13,15,20H,3,7-8,11,14,16-17H2,1-2H3
• InChI Key: ODKZXYALXZXFGA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCCN1CC2=CC(=C(C=C2)OCC3=CC=CC=C3)OC
• Molecular Formula: C23H29NO4
• Molecular Weight: 383.5 g/mol

Description

Ethyl 1-[4-(benzyloxy)-3-methoxybenzyl]-2-piperidinecarboxylate, commonly known as BOC-piperonal, is a chemical compound that has been widely used in scientific research. It is a piperidine-based compound that has been synthesized and studied for its pharmacological properties. The compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a number of fields.

Mechanism of Action

The mechanism of action of BOC-piperonal is complex and not fully understood. The compound has been shown to interact with a number of different receptors and neurotransmitter systems, leading to a variety of biochemical and physiological effects. Some of the key mechanisms of action that have been identified include the modulation of dopamine and serotonin release, the inhibition of monoamine oxidase activity, and the modulation of sigma-1 receptor activity.
Biochemical and Physiological Effects:
BOC-piperonal has been shown to have a variety of biochemical and physiological effects. These effects are related to the compound's activity at various receptors and neurotransmitter systems. Some of the key effects that have been observed include changes in dopamine and serotonin release, alterations in receptor binding, and changes in gene expression. These effects have been studied in a variety of different models, including cell cultures, animal models, and human subjects.

Advantages and Limitations for Lab Experiments

BOC-piperonal has a number of advantages and limitations for use in lab experiments. Some of the key advantages include its high potency and specificity, its ability to interact with multiple receptors and neurotransmitter systems, and its well-characterized pharmacological properties. Some of the limitations include the difficulty of synthesizing the compound, the need for specialized equipment and expertise, and the potential for off-target effects.

Future Directions

There are a number of future directions for research on BOC-piperonal. Some of the key areas of focus include the development of new synthetic methods for the compound, the identification of new receptor targets, and the development of new therapeutic applications. Other areas of interest include the investigation of the compound's effects on gene expression, the development of new animal models for studying its pharmacological properties, and the investigation of its potential as a tool for studying the mechanisms of addiction and other psychiatric disorders.
Conclusion:
In conclusion, BOC-piperonal is a valuable tool for researchers in a variety of fields. The compound has been shown to have a number of biochemical and physiological effects, making it a valuable tool for studying the mechanisms of action of various receptors and neurotransmitter systems. While there are some limitations to its use in lab experiments, the compound has a number of advantages that make it a valuable tool for researchers. With continued research, it is likely that new applications and uses for BOC-piperonal will be identified in the coming years.

Synthesis Methods

The synthesis of BOC-piperonal involves a series of chemical reactions that require specialized equipment and expertise. The compound is typically synthesized using a combination of organic chemistry techniques, including esterification, amidation, and reduction. The process can be time-consuming and requires careful monitoring to ensure the purity and quality of the final product.

Scientific Research Applications

BOC-piperonal has been used in a variety of scientific research applications, including studies of neurotransmitter systems, receptor binding, and drug metabolism. The compound has been shown to have activity at a number of different receptors, including the dopamine D2 receptor, the serotonin 5-HT2 receptor, and the sigma-1 receptor. This activity has been studied in both in vitro and in vivo models, providing valuable insights into the mechanisms of action of these receptors.